Cas no 109784-74-9 ((6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE)

(6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE Properties

Names and Identifiers

• (6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE
• (6S)-BH4 SULFATE
• (6S)-2-Amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-4-tetrahydro-(1H)-pteridinone sulfate salt
• (6S)-5,6,7,8-Tetrahydro-L-erythro-biopterin
• (6S)-5,6,7,8-Tetrahydro-L-erythro-biopterin sulfate
• 109784-74-9
• (S)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one monosulfate
• (S)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one sulfate(1:x)
• (6S)-Tetrahydro-L-biopterin Disulfate, >80%
• (S)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one sulfate
• (6S)-5,6,7,8-Tetrahydro-L-erythro-biopterin sulfate, >=96% (HPLC)
• (6s)-5,6,7,8-tetrahydro-l-biopterin sulfate
• 4(1H)-Pteridinone, 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-, [6S-[6R*(1S*,2R*)]]-, sulfate (1:1) (salt) (9CI); (6S)-Tetrahydro-L-biopterin disulfate; (6S)-Tetrahydro-L-biopterin sulfate
• +Expand

• MDL： MFCD07375456
• InChIKey： YCBVHESKFWFUMG-NXYGYYFTSA-N
• Inchi： InChI=1S/C9H15N5O3.H2O4S/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7;1-5(2,3)4/h3-4,6,12,15-16H,2H2,1H3,(H4,10,11,13,14,17);(H2,1,2,3,4)/t3?,4-,6?;/m0./s1
• SMILES： CC(C([C@@H]1CNC2NC(=NC(=O)C=2N1)N)O)O.OS(=O)(O)=O

Computed Properties

• Exact Mass: 95.9517
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 2
• Monoisotopic Mass: 339.08486907g/mol
• Heavy Atom Count: 22
• Complexity: 487
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 215Ų

Experimental Properties

• PSA: 80.26
• Color/Form: Not available
• Solubility: Not available